Cas no 439084-99-8 (1-Piperidinecarboxylicacid, 3-ethyl-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)-)

1-Piperidinecarboxylicacid, 3-ethyl-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)- structure
439084-99-8 structure
Product Name:1-Piperidinecarboxylicacid, 3-ethyl-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)-
CAS No:439084-99-8
MF:C13H25NO2
MW:227.343104124069
CID:327249
PubChem ID:12043148
Update Time:2025-04-19

1-Piperidinecarboxylicacid, 3-ethyl-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid, 3-ethyl-2-methyl-, 1,1-dimethylethyl ester, (2R,3R)-
    • 1-Piperidinecarboxylicacid,3-ethyl-2-methyl-,1,1-dimethylethylester,(2R,3R)-(9CI)
    • 439084-99-8
    • Inchi: 1S/C13H25NO2/c1-6-11-8-7-9-14(10(11)2)12(15)16-13(3,4)5/h10-11H,6-9H2,1-5H3/t10-,11-/m1/s1
    • InChI Key: LNTZIGGIYHQQSO-GHMZBOCLSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC[C@@H](CC)[C@H]1C)=O

Computed Properties

  • Exact Mass: 227.188529040g/mol
  • Monoisotopic Mass: 227.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.5Ų
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